![molecular formula C14H20N2O2 B6630207 N-benzyl-3-hydroxy-3-methylpiperidine-1-carboxamide](/img/structure/B6630207.png)
N-benzyl-3-hydroxy-3-methylpiperidine-1-carboxamide
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Overview
Description
N-benzyl-3-hydroxy-3-methylpiperidine-1-carboxamide, also known as BHMC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. BHMC is a piperidine derivative that has been shown to possess various biochemical and physiological effects, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of N-benzyl-3-hydroxy-3-methylpiperidine-1-carboxamide is not fully understood, but it is believed to act by inhibiting the production of pro-inflammatory cytokines and reducing the activation of microglia, which are immune cells in the brain that play a role in neuroinflammation. This compound has also been shown to modulate the activity of various neurotransmitter systems, including the dopamine and serotonin systems.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, which are involved in the inflammatory response. This compound has also been shown to reduce the activation of microglia, which are immune cells in the brain that play a role in neuroinflammation. In addition, this compound has been shown to modulate the activity of various neurotransmitter systems, including the dopamine and serotonin systems.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-3-hydroxy-3-methylpiperidine-1-carboxamide in lab experiments is its potential for the development of new drugs for the treatment of various diseases. This compound has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for research on N-benzyl-3-hydroxy-3-methylpiperidine-1-carboxamide. One area of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the investigation of the potential neuroprotective effects of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are also needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
N-benzyl-3-hydroxy-3-methylpiperidine-1-carboxamide can be synthesized through various methods, including the reaction of 3-methylpiperidine-1-carboxylic acid with benzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with hydroxylamine hydrochloride to yield this compound. Another method involves the reaction of 3-methylpiperidine-1-carboxamide with benzyl bromide in the presence of a base such as potassium carbonate.
Scientific Research Applications
N-benzyl-3-hydroxy-3-methylpiperidine-1-carboxamide has been extensively studied for its potential applications in the field of medicine. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases. This compound has also been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
N-benzyl-3-hydroxy-3-methylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-14(18)8-5-9-16(11-14)13(17)15-10-12-6-3-2-4-7-12/h2-4,6-7,18H,5,8-11H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIYJQGWJLFVAIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)C(=O)NCC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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